Methyl 4-chloro-2-fluoro-5-hydroxybenzoate
Overview
Description
Methyl 4-chloro-2-fluoro-5-hydroxybenzoate is a chemical compound with the IUPAC name this compound . It has a molecular weight of 204.58 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H6ClFO3/c1-13-8(12)4-2-7(11)5(9)3-6(4)10/h2-3,11H,1H3 . This code provides a specific representation of the molecule’s structure. Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The compound should be stored in a refrigerator .Scientific Research Applications
Crystallographic and Theoretical Analysis
Methyl 4-hydroxybenzoate, a compound related to Methyl 4-chloro-2-fluoro-5-hydroxybenzoate, has been studied for its crystal structure and theoretical properties. The study involved single crystal X-ray analysis and computational calculations to understand its molecular framework and interactions. This research provides insights into the physical and chemical characteristics that could influence the applications of similar compounds in various scientific fields (Sharfalddin et al., 2020).
Fluorescent Sensing
A related compound, methyl 3,5-bis((E)-(2-hydroxyphenylimino)methyl)-4-hydroxybenzoate, demonstrates high selectivity and sensitivity towards Al³⁺ ions, showcasing its potential as a fluorescent sensor. This research highlights the application of such compounds in detecting metal ions, which could be valuable in environmental monitoring and biomedical diagnostics (Ye et al., 2014).
Heterocyclic Synthesis
4-Chloro-2-fluoro-5-nitrobenzoic acid, closely related to the compound of interest, has been utilized as a multireactive building block in the synthesis of various nitrogenous heterocycles. This research underlines the compound's utility in drug discovery, particularly in creating libraries of heterocyclic compounds that are central to medicinal chemistry (Křupková et al., 2013).
Antimicrobial Activity
Fluorine-containing derivatives of 4-(substituted-2-hydroxybenzoyl) pyrazoles and pyrazolyl benzo[d]oxazoles, which share structural similarities with this compound, have been synthesized and evaluated for their antimicrobial properties. This research highlights the potential of such compounds in developing new antimicrobial agents (Gadakh et al., 2010).
Environmental Degradation of Parabens
Studies on the environmental degradation of parabens, which are structurally related to this compound, provide insights into the fate and behavior of these compounds in aquatic environments. Understanding the degradation pathways and products of such compounds is crucial for assessing their environmental impact and designing more eco-friendly alternatives (Gmurek et al., 2015).
Safety and Hazards
The safety information for Methyl 4-chloro-2-fluoro-5-hydroxybenzoate indicates that it has some hazards associated with it. The compound has been assigned the GHS07 pictogram, and the signal word “Warning” is used to indicate its hazards . Hazard statements include H302, H315, H319, and H335 . Precautionary measures include avoiding dust formation, contact with skin, eyes, or clothing, and ingestion or inhalation .
Relevant Papers The relevant papers for this compound are not detailed in the available resources. More research would be needed to provide a comprehensive analysis of the relevant papers .
Mechanism of Action
Mode of Action
It’s important to note that the mode of action of a compound depends on its chemical structure and the specific targets it interacts with .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound .
Result of Action
The effects would depend on the specific biochemical pathways and targets the compound interacts with .
properties
IUPAC Name |
methyl 4-chloro-2-fluoro-5-hydroxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClFO3/c1-13-8(12)4-2-7(11)5(9)3-6(4)10/h2-3,11H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLLMPNMMMLGFLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1F)Cl)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClFO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701267789 |
Source
|
| Record name | Methyl 4-chloro-2-fluoro-5-hydroxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701267789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
141852-67-7 |
Source
|
| Record name | Methyl 4-chloro-2-fluoro-5-hydroxybenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=141852-67-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 4-chloro-2-fluoro-5-hydroxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701267789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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